Cas no 56106-97-9 (Methanone, [3-nitro-4-(1-piperidinyl)phenyl]phenyl-)

Methanone, [3-nitro-4-(1-piperidinyl)phenyl]phenyl- structure
56106-97-9 structure
Product Name:Methanone, [3-nitro-4-(1-piperidinyl)phenyl]phenyl-
CAS No:56106-97-9
MF:C18H18N2O3
MW:310.347124576569
CID:349773
PubChem ID:626066
Update Time:2025-04-19

Methanone, [3-nitro-4-(1-piperidinyl)phenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, [3-nitro-4-(1-piperidinyl)phenyl]phenyl-
    • (3-nitro-4-piperidin-1-ylphenyl)-phenylmethanone
    • Oprea1_835452
    • 4-Piperedino-3-nitrobenzophenone
    • [3-Nitro-4-(1-piperidinyl)phenyl](phenyl)methanone
    • 56106-97-9
    • [3-Nitro-4-(1-piperidinyl)phenyl](phenyl)methanone #
    • AKOS000715105
    • ST50251142
    • 3-nitro-4-piperidino-benzophenone
    • SCHEMBL10726741
    • DTXSID00347806
    • Z31192800
    • Inchi: 1S/C18H18N2O3/c21-18(14-7-3-1-4-8-14)15-9-10-16(17(13-15)20(22)23)19-11-5-2-6-12-19/h1,3-4,7-10,13H,2,5-6,11-12H2
    • InChI Key: ZMTXSKUYSYBJSE-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C(C2C=CC=CC=2)=O)C=CC=1N1CCCCC1)=O

Computed Properties

  • Exact Mass: 310.13184
  • Monoisotopic Mass: 310.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 66.1Ų

Experimental Properties

  • PSA: 63.45

Methanone, [3-nitro-4-(1-piperidinyl)phenyl]phenyl- Related Literature

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